Cas no 2229600-72-8 (tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate
• CAS No: 2229600-72-8
• MF: C₁₄H₁₇FN₂O₂
• MW: 264.295387029648
• CID: 5912517
• PubChem ID: 165702702
• Update Time: 2025-06-28

tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate
• tert-butyl N-[4-(1-cyanoethyl)-3-fluorophenyl]carbamate
• EN300-1900157
• 2229600-72-8

• Inchi： 1S/C14H17FN2O2/c1-9(8-16)11-6-5-10(7-12(11)15)17-13(18)19-14(2,3)4/h5-7,9H,1-4H3,(H,17,18)
• InChI Key： RKUCXHPCNZUCML-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(C#N)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 264.12740595g/mol
• Monoisotopic Mass: 264.12740595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate

Introduction to Tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate (CAS No. 2229600-72-8)

Tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate, with the CAS number 2229600-72-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their diverse applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a 3-fluorophenyl moiety, contribute to its unique chemical properties and potential biological activities.

The synthesis and characterization of Tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate have been extensively studied in recent years. The introduction of the 1-cyanoethyl substituent into the molecular structure enhances its reactivity and functionality, making it a valuable intermediate in the synthesis of more complex pharmaceutical agents. This compound has been explored in various research settings, including the development of novel therapeutic agents targeting different disease mechanisms.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic profiles. The incorporation of a fluorine atom at the 3-position of the phenyl ring in Tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate contributes to these advantages, making it an attractive candidate for further investigation. Studies have shown that fluorinated derivatives often exhibit better bioavailability and reduced susceptibility to enzymatic degradation, which are critical factors in drug design.

The tert-butyl group in this compound plays a crucial role in stabilizing the carbamate moiety and influencing its interactions with biological targets. This group is known for its steric hindrance properties, which can prevent unwanted side reactions and improve the selectivity of the compound. Such features are particularly important in medicinal chemistry, where precise control over molecular interactions is essential for achieving desired therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate with greater accuracy. Molecular modeling studies have suggested that this compound may interact with specific enzymes and receptors involved in various disease pathways. These findings have opened up new avenues for drug discovery and development, particularly in areas such as oncology and neurology where targeted therapies are highly sought after.

The role of Tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate as a building block in pharmaceutical synthesis cannot be overstated. Its versatile structure allows for modifications at multiple sites, enabling chemists to tailor its properties for specific applications. For instance, further functionalization of the cyanoethyl group could lead to new derivatives with enhanced binding affinity or altered pharmacokinetic profiles. Such modifications are often necessary to optimize drug candidates for clinical use.

In conclusion, Tert-butyl N-4-(1-cyanoethyl)-3-fluorophenylcarbamate (CAS No. 2229600-72-8) represents a promising compound in the realm of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset for researchers developing new therapeutic agents. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing complex medical challenges.